Cas no 2172034-11-4 ((3,4-dibromophenyl)methanesulfonyl fluoride)

• Product Name: (3,4-dibromophenyl)methanesulfonyl fluoride
• CAS No: 2172034-11-4
• MF: C₇H₅Br₂FO₂S
• MW: 331.984802961349
• CID: 5998747
• PubChem ID: 165523051
• Update Time: 2025-05-26

(3,4-dibromophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3,4-dibromophenyl)methanesulfonyl fluoride
• 2172034-11-4
• EN300-1451003

• Inchi： 1S/C7H5Br2FO2S/c8-6-2-1-5(3-7(6)9)4-13(10,11)12/h1-3H,4H2
• InChI Key： NEAHFLOPTNUGQM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CS(=O)(=O)F)Br

Computed Properties

• Exact Mass: 331.83405g/mol
• Monoisotopic Mass: 329.83610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on (3,4-dibromophenyl)methanesulfonyl fluoride

Introduction to (3,4-dibromophenyl)methanesulfonyl fluoride (CAS No. 2172034-11-4)

(3,4-dibromophenyl)methanesulfonyl fluoride is a specialized organic compound with the chemical formula C₇H₃Br₂FO₂S. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in synthetic chemistry and drug development. Its unique structural features, particularly the presence of bromine substituents and a sulfonyl fluoride group, make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound is primarily recognized for its role as a sulfonylating agent, where it serves as a precursor in the introduction of sulfonyl groups into organic molecules. This functionality is crucial in the development of pharmaceuticals, agrochemicals, and materials science. The bromine atoms in its structure enhance its reactivity, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on the applications of (3,4-dibromophenyl)methanesulfonyl fluoride in medicinal chemistry. Its ability to facilitate the introduction of sulfonyl groups has been leveraged in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities. These derivatives have shown promise as inhibitors of enzymes and receptors involved in various diseases, including cancer, inflammation, and infectious disorders.

One notable area of research involves the use of this compound in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating sulfonyl groups derived from (3,4-dibromophenyl)methanesulfonyl fluoride, researchers have been able to design molecules that specifically target and inhibit aberrant kinase activity. For instance, studies have demonstrated its utility in generating inhibitors that selectively block the activity of tyrosine kinases, thereby offering potential therapeutic benefits.

The compound's reactivity also extends to its application in polymer chemistry. The sulfonyl fluoride group can undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups into polymer backbones. This has led to the development of novel polymers with enhanced properties such as biodegradability, biocompatibility, and mechanical strength. These materials are being explored for applications in biomedical devices, drug delivery systems, and sustainable packaging solutions.

Advances in synthetic methodologies have further expanded the utility of (3,4-dibromophenyl)methanesulfonyl fluoride. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes. These innovations have not only improved the availability of the compound but also facilitated its integration into complex synthetic workflows. As a result, researchers can now access this valuable intermediate with greater ease, accelerating the discovery and development of new bioactive compounds.

The growing interest in green chemistry principles has also influenced the use of this compound. Efforts are underway to develop synthetic routes that minimize waste and reduce environmental impact. For example, catalytic methods that employ recyclable catalysts or solvent-free reactions are being explored to enhance sustainability. Such approaches align with global initiatives aimed at promoting environmentally responsible chemical manufacturing.

In conclusion, (3,4-dibromophenyl)methanesulfonyl fluoride (CAS No. 2172034-11-4) is a multifaceted compound with significant implications across various scientific disciplines. Its role as a key intermediate in pharmaceutical synthesis underscores its importance in drug discovery and development. The ongoing research into its applications highlights its versatility and potential for future advancements. As synthetic chemistry continues to evolve, this compound is poised to remain a cornerstone in the creation of innovative chemical solutions.